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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the technologies and

methodologies used to impart water resistance to paper and packaging materials. The following

sections detail various treatment methods, quantitative performance data, and standardized

experimental protocols for evaluating the efficacy of these treatments.

Introduction to Water-Resistant Treatments for
Paper and Packaging
Paper and paperboard are fundamentally hydrophilic due to their cellulosic fiber structure. To

overcome this limitation for applications requiring moisture resistance, various treatments are

employed. These treatments can be broadly categorized as internal sizing, surface sizing, and

coatings.[1][2][3]

Internal Sizing: Water-resistant agents are added to the pulp slurry before the paper sheet is

formed.[1][2] This method provides uniform water resistance throughout the entire sheet.[1]

Common internal sizing agents include rosin with alum and synthetic polymers.[2]

Surface Sizing: A sizing agent is applied to the surface of the formed and partially dried

paper sheet.[2][4] This process improves surface strength, printability, and water resistance

by forming a protective film.[3][4] Starch solutions are commonly used for surface sizing.[2]
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Coatings: A distinct layer of a barrier material is applied to the paper surface. This is a highly

effective method for achieving significant water and moisture vapor resistance.[5][6]

Common coating materials include waxes, polyethylene, and other polymers.[5][7][8]

Water-resistant paper and packaging are crucial for protecting moisture-sensitive products

such as food, pharmaceuticals, and cosmetics during storage and transportation.[5] The

selection of a specific water-resistant treatment depends on the required level of protection,

cost, and desired end-of-life characteristics of the packaging (e.g., recyclability or

compostability).[5][9]

Quantitative Performance Data
The effectiveness of water-resistant treatments is quantified using several standard tests. The

following tables summarize typical performance data for various treatments.

Table 1: Effect of Wax Coatings on Paper Properties

Treatment
Improvement
in Water Vapor
Barrier

Improvement
in Tensile
Strength (TS)

Improvement
in Elastic
Modulus (E)

Reference

Beeswax

Coating
~77% ~26% ~46% [7][8][10]

Carnauba Wax

Coating

Lowers water

vapor

permeability by

65%

Improves tensile

strength by

175%

- [11]

Table 2: Wet Tensile Strength of Paper
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Paper Type
Wet Tensile
Strength (% of Dry
Strength)

Description Reference

Medium Wet-Strength 10-15%

Partial wet-strength,

may be designed to

dissolve in caustic

solutions.

[12]

High Wet-Strength 15-25% or higher
Resists breaking and

tearing when wet.
[12]

True Wet-Strength

Grade
At least 10% or 15%

A general benchmark

for defining a wet-

strength paper.

[13]

Table 3: Water Contact Angle of Coated Paper

Coating Material
Water Contact
Angle (θ)

Classification Reference

Uncoated Paper < 90° Hydrophilic [14]

Paraffin Wax 103° Hydrophobic [7]

Soybean Oil-Based

Waxes
82° or 95° Hydrophobic [7]

Hydrophobic

Nanosilica in PMMA
Up to 142° Superhydrophobic [15]

Superhydrophobic

Paint

159° (advancing),

140° (receding)
Superhydrophobic [16]

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Protocol for Cobb Water Absorption Test
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This test determines the amount of water absorbed by the surface of paper or board in a

specified time.[17][18]

Materials:

Cobb tester apparatus

Balance (accurate to 0.01 g)

Stopwatch

Blotting paper

Hand roller

Distilled or deionized water

Paper or paperboard samples

Procedure:

Sample Preparation: Cut a representative sample of the paper or board to be tested. The

sample should be larger than the clamping ring of the Cobb tester.[19]

Initial Weighing: Weigh the sample to the nearest 0.01 g. This is the "Dry Weight".[20]

Test Setup: Place the sample on the rubber mat of the Cobb tester with the surface to be

tested facing up. Securely clamp the metal ring onto the sample to prevent any leakage.[18]

[19]

Water Application: Pour a specified volume of water (typically 100 ml) into the cylinder. Start

the stopwatch immediately.[19][20] The standard test duration is typically 60 or 120 seconds.

[18][20]

Water Removal: At the end of the specified time, pour the water out of the cylinder and

quickly unclamp the sample. Place the sample on a sheet of blotting paper with the wet side

up. Place another sheet of blotting paper on top and use the hand roller to remove excess

water by rolling it once forward and once backward without applying downward pressure.[19]
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Final Weighing: Immediately weigh the blotted sample to the nearest 0.01 g. This is the "Wet

Weight".[20]

Calculation: Calculate the Cobb value using the following formula:[18][20] Cobb Value (g/m²)

= (Wet Weight - Dry Weight) x 100

Protocol for Wet Tensile Strength Test
This test measures the tensile strength of paper or paperboard after it has been saturated with

water.[21][22][23]

Materials:

Tensile testing machine

Specimen cutter

Distilled water

Immersion tray or Finch cup

Paper or paperboard samples

Procedure:

Sample Preparation: Cut the paper or paperboard samples to standard dimensions (e.g., 15

mm wide).[22]

Saturation: Immerse the samples in distilled water for a specified period to ensure complete

saturation.[22] Alternatively, a Finch cup can be used to wet a specific area of the sample.

Tensile Testing: Place the wet sample into the grips of the tensile testing machine. Apply a

constant rate of elongation until the sample breaks.[22]

Data Recording: Record the maximum force required to break the sample.

Calculation: The wet tensile strength is typically expressed in kilonewtons per meter (kN/m).

[22] The wet strength retention can be calculated as follows:[22] Wet Strength Retention (%)
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= (Wet Tensile Strength / Dry Tensile Strength) x 100

Protocol for Contact Angle Measurement
This measurement quantifies the wettability of a solid surface by a liquid, indicating its

hydrophobic or hydrophilic nature.[14][24]

Materials:

Contact angle goniometer with a high-resolution camera

Syringe with a fine needle

Distilled water

Paper or coated paper samples

Procedure:

Sample Placement: Place the paper sample on the stage of the contact angle goniometer.

Droplet Deposition: Using the syringe, carefully deposit a small droplet of distilled water onto

the surface of the sample.

Image Capture: The camera captures a side-view image of the droplet on the surface.

Angle Measurement: The software analyzes the image and measures the angle formed at

the three-phase boundary where the liquid, gas, and solid intersect.[14]

Interpretation: A contact angle greater than 90° indicates a hydrophobic surface, while an

angle less than 90° indicates a hydrophilic surface.[14][25] A contact angle above 150° is

considered superhydrophobic.[24]
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Caption: Mechanisms of imparting water resistance to paper.
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Caption: Experimental workflow for the Cobb Water Absorption Test.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b095788?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Prepare paper
 sample strips

2. Saturate samples
 in distilled water

3. Place wet sample in
 tensile tester grips

4. Apply constant rate
 of elongation until break

5. Record maximum
 breaking force

6. Calculate wet
 tensile strength

Click to download full resolution via product page

Caption: Experimental workflow for the Wet Tensile Strength Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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